Cas no 132220-02-1 (2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl-)

132220-02-1 structure
Product name:2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl-
2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl-
- 7-(diethylamino)-4-methylchromene-2-thione
- 7-diethylamino-4-methyl-2-thiocoumarin
- 7-(Diethylamino)-4-methyl-2H-1-benzopyran-2-thione
- 132220-02-1
- SCHEMBL8006711
- DTXSID10567497
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- Inchi: InChI=1S/C14H17NOS/c1-4-15(5-2)11-6-7-12-10(3)8-14(17)16-13(12)9-11/h6-9H,4-5H2,1-3H3
- InChI Key: ISWLYGYYKQMADW-UHFFFAOYSA-N
- SMILES: CCN(CC)C1=CC2=C(C=C1)C(=CC(=S)O2)C
Computed Properties
- Exact Mass: 247.10321
- Monoisotopic Mass: 247.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 44.6Ų
Experimental Properties
- PSA: 12.47
2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl- Related Literature
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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4. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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